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Compound of Interest

Compound Name:
6-Bromo-2,4-dimethylpyridin-3-

amine

Cat. No.: B1517229 Get Quote

Hazard Identification and Characterization:
Know Your Reagent
Before disposal, a thorough understanding of the compound's intrinsic hazards is critical. 6-
Bromo-2,4-dimethylpyridin-3-amine is a solid organic compound with specific risks that

dictate its handling and disposal pathway.

Identifier Information

CAS Number 897733-12-9[1][2][3]

Molecular Formula C₇H₉BrN₂[2][4]

Physical Form Solid[4]

GHS Hazard Classification
Acute Toxicity 4, Oral (H302: Harmful if

swallowed)[4]

GHS Pictogram GHS07 (Exclamation Mark)[4]

Signal Word Warning[4]

Key Disposal Class Halogenated Organic Waste
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The primary documented hazard is acute oral toxicity.[4] However, as a substituted pyridine

and a brominated aromatic compound, prudent practice dictates treating it with a high degree

of caution, assuming potential for skin, eye, and respiratory irritation. Its classification as a

halogenated organic solid is the most critical factor for its disposal, as this places it in a specific

waste stream.

The Regulatory Landscape: EPA and OSHA
Mandates
The disposal of chemical waste in the United States is primarily governed by the Environmental

Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[5]

These regulations define what constitutes hazardous waste and establish the "cradle-to-grave"

management system. Additionally, the Occupational Safety and Health Administration (OSHA)

provides standards, such as the Hazardous Waste Operations and Emergency Response

(HAZWOPER) regulations, to ensure worker safety during all handling, storage, and disposal

activities.[6][7][8][9] Compliance with these federal (and any more stringent state or local)

regulations is mandatory.

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps from the point of generation to final removal by a

certified waste management provider.

Step 1: Personal Protective Equipment (PPE)
Before handling the compound for disposal, ensure the appropriate PPE is worn to prevent

exposure.
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PPE Category Specification and Rationale

Eye/Face Protection

Chemical safety goggles or a face shield.

Protects against accidental splashes or dust

generation.

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber)

and a fully-buttoned lab coat. Prevents direct

skin contact.[10][11]

Respiratory Protection

A NIOSH-approved respirator may be required if

there is a risk of generating dust or aerosols,

especially during spill cleanup.[11]

Work Area

All handling of open containers should occur

within a certified chemical fume hood to

minimize inhalation exposure.[10][12]

Step 2: Waste Characterization and Segregation
Proper segregation is the most critical step in hazardous waste management to prevent

dangerous reactions and streamline disposal.

Designate as Hazardous Waste: 6-Bromo-2,4-dimethylpyridin-3-amine must be disposed

of as hazardous chemical waste. It must never be disposed of in regular trash or poured

down the drain.[10][13]

Classify as Halogenated: Due to the presence of a bromine atom, this compound is a

halogenated organic waste.

Segregate Meticulously: Collect this waste in a container designated exclusively for

halogenated organic solids. Do not mix with non-halogenated waste.[14][15] Mixing waste

streams can lead to complex and significantly more expensive disposal processes.[14]

Check Compatibility: Ensure incompatible materials are not added to the same container.

For pyridine derivatives, this includes strong oxidizing agents and strong acids.[12]

Step 3: Containerization
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The choice and condition of the waste container are crucial for safe storage.

Use a Compatible Container: The container must be made of a material compatible with the

chemical (e.g., high-density polyethylene - HDPE, or glass for solids). It must be in good

condition with no leaks or cracks.

Seal Securely: The container must have a tight-fitting, screw-on lid to prevent any release.

[12][16]

Keep Clean: The exterior of the container must be kept clean and free of chemical

contamination.[16]

Step 4: Labeling
Accurate and complete labeling is a strict regulatory requirement.

As soon as the first particle of waste is added, the container must be labeled with:

The words "HAZARDOUS WASTE"

The full chemical name: "6-Bromo-2,4-dimethylpyridin-3-amine"

An accurate list of all components if it is a mixture.

The approximate percentage of each component.

The relevant hazard characteristics (e.g., "Toxic").

The date waste accumulation began.

Step 5: Accumulation and Storage
Waste must be stored safely in a designated Satellite Accumulation Area (SAA) at or near the

point of generation.[17]

Keep Containers Closed: Waste containers must remain sealed at all times except when

waste is being added.[16]
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Store Safely: Store the container in a secondary containment bin to catch any potential

leaks.

Follow Volume Limits: Adhere to the SAA volume limits (e.g., a maximum of 55 gallons of

hazardous waste).[17]

Step 6: Final Disposal
The final step is to transfer the waste to your institution's Environmental Health & Safety (EHS)

department or a licensed hazardous waste disposal company.

Schedule a Pickup: Follow your institution's procedures to request a waste pickup.

Provide Documentation: Ensure all necessary paperwork, including the Safety Data Sheet

(SDS), is available for the disposal vendor.

Maintain Records: Keep records of all hazardous waste disposal for a minimum of three

years, as required by the EPA.[18]

Disposal Decision Workflow
The following diagram illustrates the critical decision points in the disposal process for 6-
Bromo-2,4-dimethylpyridin-3-amine.
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Preparation

Disposal Process

Identify Waste:
6-Bromo-2,4-dimethylpyridin-3-amine

Consult SDS & Wear
Appropriate PPE

Is waste halogenated?

Select 'Halogenated
Organic Solids' Waste Container

Yes

Select 'Non-Halogenated' Container

No

Affix 'Hazardous Waste' Label
& Add Waste

Store in Satellite
Accumulation Area (SAA)

Container Full or
Project Complete?

No

Request Pickup from
EHS / Licensed Vendor

Yes

Click to download full resolution via product page

Caption: Disposal workflow for 6-Bromo-2,4-dimethylpyridin-3-amine.
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Emergency Procedures
Spill Response
For small spills in a controlled environment (e.g., inside a fume hood):

Evacuate and Alert: Alert personnel in the immediate area.

Wear PPE: Ensure you are wearing the appropriate PPE before addressing the spill.

Contain: Prevent the spread of the solid material. Avoid creating dust.[11]

Clean Up: Carefully sweep or vacuum the material with a HEPA-filtered vacuum. Place the

collected material and any contaminated cleaning supplies (e.g., wipes, absorbent pads) into

your designated halogenated hazardous waste container.[11][19][20]

Decontaminate: Wipe the spill area with an appropriate solvent, followed by soap and water.

[11]

For large spills, evacuate the area, close the doors, and contact your institution's emergency

response team or EHS immediately.

Accidental Exposure
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an eyewash station. Seek medical attention.[19][20][21]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes while removing contaminated clothing. Seek medical attention if irritation

develops.[19][20][21]

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.[20]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[19][21]

By adhering to this structured disposal protocol, laboratory professionals can ensure that the

lifecycle of 6-Bromo-2,4-dimethylpyridin-3-amine is managed safely, responsibly, and in full
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compliance with regulatory standards, reinforcing the culture of safety that is paramount to

scientific excellence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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